Cas no 2229508-24-9 (2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine)
2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine
- 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine
- 2229508-24-9
- EN300-1740758
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- Inchi: 1S/C11H19N3/c1-7(2)14-10(5)11(8(3)6-12)9(4)13-14/h7H,3,6,12H2,1-2,4-5H3
- InChI Key: PFXNOWDSTHROKP-UHFFFAOYSA-N
- SMILES: N1(C(C)=C(C(=C)CN)C(C)=N1)C(C)C
Computed Properties
- Exact Mass: 193.157897619g/mol
- Monoisotopic Mass: 193.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.8Ų
2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1740758-0.05g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1740758-0.1g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1740758-0.25g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1740758-0.5g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1740758-1.0g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1740758-2.5g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1740758-5.0g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1740758-10.0g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1740758-1g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1740758-5g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine |
2229508-24-9 | 5g |
$4309.0 | 2023-09-20 |
2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine
Exploring the Chemical Compound 2-3,5-Dimethyl-1-(Propan-2-Yl)-1H-Pyrazol-4-Ylprop-2-En-1-Amine (CAS No. 2229508-24-9): A Comprehensive Overview
The compound 2,3,5-dimethyl 1-(propan-yl) 1H-pyrazol-4-ylprop-en-1-amine with CAS number CAS No. 2229508-24-9 has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatility in biological and chemical reactions. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.
The molecular structure of CAS No. 2229508-24-9 is characterized by a pyrazole ring system substituted with methyl groups at positions 3 and 5, a propanoyl group at position 1, and an enamine functionality at position 4. This combination of functional groups imparts the compound with unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry. The enamine group, in particular, has been shown to exhibit significant reactivity in both synthetic and biological contexts.
In terms of physical properties, CAS No. 2229508-24-9 exhibits a melting point of approximately 160°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various synthetic protocols. Recent research has also revealed that the compound demonstrates good stability under physiological conditions, making it a viable option for pharmacological studies.
The chemical synthesis of CAS No. 2229508-
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